Cas no 1394688-17-5 (2-chloro-N-(4-fluorophenyl)-N-(propan-2-yl)pyridine-3-sulfonamide)

• Product Name: 2-chloro-N-(4-fluorophenyl)-N-(propan-2-yl)pyridine-3-sulfonamide
• CAS No: 1394688-17-5
• MF: C₁₄H₁₄ClFN₂O₂S
• MW: 328.789564609528
• CID: 6584985
• PubChem ID: 71874852
• Update Time: 2025-08-05

2-chloro-N-(4-fluorophenyl)-N-(propan-2-yl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z1241513407
• 1394688-17-5
• AKOS033187820
• 2-chloro-N-(4-fluorophenyl)-N-(propan-2-yl)pyridine-3-sulfonamide
• EN300-26592486
• 2-chloro-N-(4-fluorophenyl)-N-propan-2-ylpyridine-3-sulfonamide

• Inchi： 1S/C14H14ClFN2O2S/c1-10(2)18(12-7-5-11(16)6-8-12)21(19,20)13-4-3-9-17-14(13)15/h3-10H,1-2H3
• InChI Key： CBIBLFHVAYHEBH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)S(N(C1C=CC(=CC=1)F)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 328.0448547g/mol
• Monoisotopic Mass: 328.0448547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-chloro-N-(4-fluorophenyl)-N-(propan-2-yl)pyridine-3-sulfonamide

Research Brief on 2-chloro-N-(4-fluorophenyl)-N-(propan-2-yl)pyridine-3-sulfonamide (CAS: 1394688-17-5): Recent Advances and Applications

The compound 2-chloro-N-(4-fluorophenyl)-N-(propan-2-yl)pyridine-3-sulfonamide (CAS: 1394688-17-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique pyridine and fluorophenyl moieties, has been investigated for its role as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its pharmacological properties, synthetic pathways, and potential as a scaffold for drug development.

One of the most notable advancements in the research of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have explored the structural modifications of 2-chloro-N-(4-fluorophenyl)-N-(propan-2-yl)pyridine-3-sulfonamide to enhance its binding affinity and selectivity toward specific kinase targets. Preliminary in vitro studies have demonstrated promising inhibitory activity against several kinases, suggesting its potential as a lead compound for further optimization.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's utility in medicinal chemistry as a versatile building block. Its sulfonamide group provides a reactive site for further functionalization, enabling the synthesis of diverse derivatives with tailored biological activities. For instance, researchers have successfully incorporated this compound into larger molecular frameworks to develop novel antimicrobial and anti-inflammatory agents. The fluorophenyl moiety, in particular, has been shown to enhance the pharmacokinetic properties of the resulting derivatives, such as improved metabolic stability and membrane permeability.

The synthetic routes to 2-chloro-N-(4-fluorophenyl)-N-(propan-2-yl)pyridine-3-sulfonamide have also been a subject of recent optimization efforts. Traditional methods often involved multi-step reactions with low yields, but advancements in catalytic processes have streamlined its production. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency of introducing the fluorophenyl group, reducing the overall synthesis time and cost. These methodological improvements are critical for scaling up production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as off-target effects, solubility, and bioavailability need to be addressed through systematic structure-activity relationship (SAR) studies. Recent publications have emphasized the importance of computational modeling and high-throughput screening to identify the most promising derivatives for preclinical evaluation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic candidates.

In conclusion, 2-chloro-N-(4-fluorophenyl)-N-(propan-2-yl)pyridine-3-sulfonamide (CAS: 1394688-17-5) represents a promising scaffold in drug discovery, with applications ranging from kinase inhibition to antimicrobial development. Continued research into its structural optimization and mechanistic studies will be essential to unlock its full therapeutic potential. The compound's versatility and the recent methodological advancements in its synthesis underscore its significance in the evolving landscape of chemical biology and pharmaceutical sciences.